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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzaldehyde

Cat. No.: B1279091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromo-3-methylbenzaldehyde,

a key chemical intermediate in various fields of chemical synthesis and drug discovery. This

document outlines its chemical properties, spectroscopic data, safety and handling protocols,

and common synthetic routes.

Chemical and Physical Properties
4-Bromo-3-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a versatile

building block in organic synthesis.[1][2] It presents as a white to off-white solid or a colorless to

white oil and is characterized by the presence of a bromine atom and a methyl group on the

benzaldehyde ring.[1][3] While sparingly soluble in water, it dissolves in common organic

solvents like ethyl acetate and chloroform.[3]
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Property Value Source

IUPAC Name
4-bromo-3-

methylbenzaldehyde
[4]

CAS Number 78775-11-8 [1][4]

Molecular Formula C₈H₇BrO [1][5]

Molecular Weight 199.04 g/mol [1][4]

Melting Point 114-116 °C [1][6]

Boiling Point 262 °C [1][6]

Appearance
White to off-white solid or

colorless to white oil
[1][3]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation

of 4-bromo-3-methylbenzaldehyde.
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Spectroscopic Data Description Source

¹H NMR

The aldehydic proton

characteristically appears as a

singlet at a downfield chemical

shift of approximately δ 9.94-

9.95 ppm due to the

deshielding effect of the

carbonyl group.[1]

[1]

¹³C NMR

Provides information on the

carbon framework of the

molecule.

[1]

Mass Spectrometry
Confirms the molecular weight

and fragmentation pattern.

Infrared (IR) Spectroscopy

Shows characteristic

absorption bands for the

aldehyde C-H and C=O

stretches.

Safety and Handling
4-Bromo-3-methylbenzaldehyde is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[4][7] Appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye protection, should be worn

when handling this compound.[7] Work should be conducted in a well-ventilated area or a fume

hood.[1]

GHS Pictogram Hazard Class Hazard Statement

alt text

Acute toxicity (oral), Skin

irritation, Eye irritation, Specific

target organ toxicity — single

exposure (respiratory tract

irritation)

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation
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Data sourced from PubChem and commercial supplier safety data sheets.[4][7]

Synthesis of 4-Bromo-3-methylbenzaldehyde
Several synthetic routes to 4-bromo-3-methylbenzaldehyde have been reported. A common

and effective method involves the oxidation of the corresponding alcohol, (4-bromo-3-

methylphenyl)methanol.

Experimental Protocol: Oxidation of (4-bromo-3-
methylphenyl)methanol
This protocol describes the synthesis of 4-bromo-3-methylbenzaldehyde via the oxidation of

(4-bromo-3-methylphenyl)methanol using manganese dioxide.

Materials:

(4-bromo-3-methylphenyl)methanol

Dichloromethane (DCM)

Manganese dioxide (MnO₂)

Filtration apparatus

Rotary evaporator

Procedure:

Dissolve (4-bromo-3-methylphenyl)methanol (1 equivalent) in dichloromethane at room

temperature.

Add manganese dioxide (10 equivalents) to the solution.

Stir the reaction mixture vigorously at room temperature for 12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the solid manganese dioxide.
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Wash the solid residue with dichloromethane.

Combine the filtrate and washings and concentrate under reduced pressure using a rotary

evaporator to yield 4-bromo-3-methylbenzaldehyde.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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